Cas no 67267-48-5 (2-(butylamino)-3,5,6-trifluorobenzene-1,4-dicarbonitrile)

• Product Name: 2-(butylamino)-3,5,6-trifluorobenzene-1,4-dicarbonitrile
• CAS No: 67267-48-5
• MF: C₁₂H₁₀F₃N₃
• MW: 253.22311258316
• CID: 1715156
• PubChem ID: 3051100
• Update Time: 2025-04-21

2-(butylamino)-3,5,6-trifluorobenzene-1,4-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(butylamino)-3,5,6-trifluorobenzene-1,4-dicarbonitrile
• 67267-48-5
• DTXSID10217602
• 2-(Butylamino)-3,5,6-trifluoro-1,4-benzenedicarbonitrile
• CHEMBL3248217
• 1,4-Benzenedicarbonitrile, 2-(butylamino)-3,5,6-trifluoro-
• BRN 2870138

• Inchi： 1S/C12H10F3N3/c1-2-3-4-18-12-8(6-17)10(14)9(13)7(5-16)11(12)15/h18H,2-4H2,1H3
• InChI Key： NZBOLLIAWKRZNT-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)C(=C(C(C#N)=C1NCCCC)F)F

Computed Properties

• Exact Mass: 253.0828
• Monoisotopic Mass: 253.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• PSA: 59.61